Cas no 666847-12-7 (N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide)

N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide structure
666847-12-7 structure
Product Name:N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide
CAS No:666847-12-7
MF:C17H19NO2S
MW:301.40326333046
CID:2796282
PubChem ID:71369130
Update Time:2025-04-21

N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID10792166
    • 666847-12-7
    • N-Benzyl-N-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide
    • Inchi: 1S/C17H19NO2S/c1-14(19)18(13-15-5-3-2-4-6-15)11-12-21-17-9-7-16(20)8-10-17/h2-10,20H,11-13H2,1H3
    • InChI Key: FGNDONDOMNZJBF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)CCN(C(C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 301.11365002Da
  • Monoisotopic Mass: 301.11365002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.8Ų
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